3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-phenyl-5-pyridin-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H11F3N4/c19-18(20,21)16-10-15(14-8-4-5-9-22-14)24-17-13(11-23-25(16)17)12-6-2-1-3-7-12/h1-11H
• InChI Key: PXIUQWSNVWKZOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3N=C(C=C(N3N=C2)C(F)(F)F)C4=CC=CC=N4
• Molecular Formula: C18H11F3N4
• Molecular Weight: 340.3 g/mol

Description

3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine, also known as TPP, is a heterocyclic compound that has been widely studied for its potential therapeutic applications. TPP belongs to the class of pyrazolopyrimidine derivatives and has shown promising results in various scientific research studies.

Mechanism of Action

The mechanism of action of 3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine involves the inhibition of various enzymes and proteins involved in cellular signaling pathways. 3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has been shown to inhibit the activity of the enzyme phosphodiesterase (PDE), which plays a critical role in the regulation of intracellular cyclic nucleotide levels. By inhibiting PDE, 3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine increases the levels of cyclic nucleotides, leading to various physiological effects such as vasodilation, anti-inflammatory, and anti-cancer effects.
Biochemical and Physiological Effects:
3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, leading to its anti-inflammatory effects. 3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has also been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, 3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has been shown to improve glucose tolerance and insulin sensitivity, making it a potential therapeutic agent for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

One of the advantages of 3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is its relatively simple synthesis method, making it readily accessible for laboratory experiments. Additionally, 3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has shown promising results in various scientific research studies, making it a potential candidate for further development. However, one of the limitations of 3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is its poor solubility in water, which may limit its application in certain experimental settings.

Future Directions

For the study of 3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine include the development of novel derivatives with improved solubility and bioavailability, investigation of its potential therapeutic applications in neurodegenerative diseases, and the study of 3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine in combination with other therapeutic agents.

Scientific Research Applications

3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has been studied extensively for its potential therapeutic applications. It has been shown to possess anti-inflammatory, anti-cancer, and anti-diabetic properties. 3-phenyl-5-(2-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine has also been studied for its neuroprotective effects and has shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.